![molecular formula C12H17FN2O B1489910 3-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-amine CAS No. 1780498-90-9](/img/structure/B1489910.png)
3-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-amine
Overview
Description
Scientific Research Applications
Anticonvulsant Agent
Compounds related to the benzo[f][1,4]oxazepin structure have been studied for their anticonvulsant properties. They have shown promise in the treatment of epilepsy, one of the most common neurological disorders characterized by uncontrolled convulsions due to excessive neuronal discharges . The efficacy of these compounds can be evaluated using the maximal electroshock (MES) test in animal models, which is a standard procedure for assessing antiepileptic drugs (AEDs) .
Hypnotic Effects
The hypnotic effects of benzo[f][1,4]oxazepin derivatives have been explored through the pentobarbital-induced sleep test in mice. Higher doses of these compounds significantly increase the duration of sleep, indicating their potential as hypnotic agents . This application could lead to the development of new medications for treating insomnia and other sleep disorders.
Neurotoxicity Studies
The neurotoxicity of benzo[f][1,4]oxazepin derivatives is an important aspect of their research applications. Evaluating the neurotoxic effects in animal models helps in understanding the safety profile of these compounds and their potential side effects when used as therapeutic agents .
Synthetic Methodology Development
The synthesis of benzo[f][1,4]oxazepin derivatives involves novel synthetic methods that can contribute to the field of organic chemistry . Researchers have developed protocols for preparing these compounds by reacting 2-aminophenols with alkynones, which can be a valuable addition to synthetic methodologies .
Selective TNIK Inhibitors
Benzo[f][1,4]oxazepin derivatives have been discovered as a new class of selective TNIK inhibitors. TNIK is involved in the Wnt signaling pathway, which plays a crucial role in colorectal cancer. Inhibiting TNIK can have significant anti-cancer effects , particularly against colorectal cancer .
Medicinal Chemistry Research
The compound’s structure is of interest in medicinal chemistry for the design of new drugs. Its pharmacological properties can be modified to enhance efficacy and reduce toxicity, making it a valuable scaffold for drug development .
Mechanism of Action
Target of Action
Similar compounds have been evaluated as anticonvulsant agents , suggesting that they may interact with targets involved in neuronal signaling.
Mode of Action
It is known that similar compounds exhibit anticonvulsant activities , which typically involve modulation of ion channels or neurotransmitter systems in the brain.
Biochemical Pathways
Anticonvulsant agents often influence pathways related to neuronal excitability and neurotransmission .
Result of Action
Similar compounds have been shown to exhibit anticonvulsant effects , suggesting that this compound may also have potential in reducing seizure activity.
properties
IUPAC Name |
3-(7-fluoro-3,5-dihydro-2H-1,4-benzoxazepin-4-yl)propan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17FN2O/c13-11-2-3-12-10(8-11)9-15(5-1-4-14)6-7-16-12/h2-3,8H,1,4-7,9,14H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HWGFSHKOGVMNNK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(CN1CCCN)C=C(C=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17FN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine](/img/structure/B1489828.png)
![1-[2-Oxo-2-(piperidin-1-yl)ethyl]azetidine-3-carboxylic acid](/img/structure/B1489831.png)
![5-cyclopropyl-4H-thieno[3,2-b]pyridin-7-one](/img/structure/B1489844.png)
